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Compound of Interest

Compound Name: Enpp-1-IN-1

Cat. No.: B611608

Enpp-1-IN-1 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on the stability, storage, and handling of Enpp-1-IN-1.

Frequently Asked Questions (FAQs)

Q1: How should | store Enpp-1-IN-1 powder?

Al: Enpp-1-IN-1 powder is stable when stored under the recommended conditions. For long-
term storage, it is best to keep the powder at -20°C for up to 3 years or at 4°C for up to 2
years[1][2].

Q2: What are the recommended storage conditions for Enpp-1-IN-1 stock solutions?

A2: Once Enpp-1-IN-1 is dissolved in a solvent, the storage requirements change. Stock
solutions should be aliquoted to prevent degradation from repeated freeze-thaw cycles[1][2].
Store these aliquots at -80°C for up to 2 years or at -20°C for up to 1 year[1][2].

Q3: In which solvents is Enpp-1-IN-1 soluble?

A3: Enpp-1-IN-1 is highly soluble in DMSO, reaching concentrations as high as 250 mg/mL
(728.01 mM) with the aid of ultrasonic treatment[1] and 69 mg/mL (200.93 mM)[2]. Itis
reportedly insoluble in water and ethanol[2][3]. For in vivo studies, specific formulations using
solvents like PEG300, Tween-80, saline, or corn oil are required[1][2].
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Q4: What is the mechanism of action for Enpp-1-IN-17?

A4: Enpp-1-IN-1 is a selective inhibitor of Ectonucleotide pyrophosphatase-phosphodiesterase
1 (ENPP1)[1][2][4]. ENPP1 is an enzyme that hydrolyzes 2'3'-cGAMP, a second messenger
that activates the STIMULATOR of Interferon Genes (STING) pathway[5][6][7]. By inhibiting
ENPP1, Enpp-1-IN-1 prevents the degradation of cGAMP, leading to enhanced STING
pathway activation and a subsequent increase in the transcription of genes like IFN-B[1][4].

Data Summary Tables

Table 1: Storage Conditions and Stability

Storage

Form Duration Citations
Temperature
Powder -20°C 3years [2][3]
4°C 2 years [1]
In Solvent -80°C 2 years [1112]
-20°C 1 year [11[2]
Table 2: Solubility Data
Solvent Concentration Notes Citations
Use of fresh,
69 mg/mL (200.93 ]
anhydrous DMSO is
DMSO mM) - 250 mg/mL N o [1][2]
critical; sonication
(728.01 mM) ,
may be required.
Water Insoluble [2][3]
Ethanol Insoluble [2][3]

Experimental Protocols & Troubleshooting

Protocol 1: Preparation of a 10 mM DMSO Stock Solution
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e Weighing: Accurately weigh out the desired amount of Enpp-1-IN-1 powder (Molecular
Weight: 343.40 g/mol )[1][2]. For 1 mg of compound, you will need 0.2912 mL of DMSO to
make a 10 mM solution[1].

o Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder[2].
Hygroscopic or wet DMSO can significantly reduce the solubility of the compound[1][2].

e Mixing: Vortex the solution thoroughly. If precipitation occurs, use sonication or gentle
heating to aid dissolution[1].

o Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
appropriate vials. Store immediately at -80°C or -20°C as per the guidelines in Table 1[1][2].

Troubleshooting Guide
Q: My Enpp-1-IN-1 powder won't dissolve completely in DMSO. What should | do?
A:

o Verify DMSO Quality: Ensure you are using newly opened, anhydrous (moisture-free)
DMSO. Old or hygroscopic DMSO will significantly impair solubility[1][2].

 Increase Energy Input: Use an ultrasonic bath or gently warm the solution to aid dissolution.
This can help break up any precipitate[1].

o Check Concentration: Double-check your calculations to ensure you are not attempting to
prepare a solution that is above the maximum solubility limit.

Q: | observed precipitation in my stock solution after storing it in the freezer. Is it still usable?
A: This may indicate that the compound has come out of solution during the freeze-thaw cycle.

o Re-dissolve: Before use, bring the aliquot to room temperature and vortex thoroughly. Gentle
warming or sonication can be used to try and redissolve the precipitate[1].

o Centrifuge: If the precipitate does not redissolve, it may not be usable for experiments where
a clear solution is critical. You may centrifuge the vial and carefully pipette the supernatant,
but the concentration of the resulting solution will be unknown.
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e Prevention: To prevent this, ensure you are aliquoting into small, single-use volumes to avoid
repeated freeze-thaw cycles[1][2]. Also, confirm the solution was fully dissolved before the
initial freezing.

Visual Guides
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Is the DMSO
fresh and anhydrous?

Did you apply Action: Use new,
sonication or heat? anhydrous DMSO.

Was the solution Action: Gently warm
and/or sonicate.

subjected to multiple
freeze-thaw cycles?

Final Check:
Is concentration within
solubility limits?

Solution: Prepare fresh
and aliquot for single use.

Issue Persists:
Consider compound degradation
or insolubility in this specific lot.

Solution Clear

Tech Support

© 2025 BenchChem. All rights reserved. 6/8


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Start: 1. Weigh 2. Add fresh, 3. Vortex & Sonicate 4. Aliquot into > 5. Store at End:
Prepare Stock Solution Enpp-1-IN-1 Powder anhydrous DMSO until fully dissolved single-use vials -80°C or -20°C Ready for Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b611608?utm_src=pdf-body-img
https://www.benchchem.com/product/b611608?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/enpp-1-in-1.html
https://www.selleckchem.com/products/enpp-1-in-1.html
https://www.selleck.co.jp/datasheet/enpp-1-in-1-S050101-DataSheet.pdf
https://www.caymanchem.com/product/31764/enpp1-in-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC7680421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7680421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6891441/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6891441/
https://m.youtube.com/watch?v=e6nUyAbKRUk
https://www.benchchem.com/product/b611608#enpp-1-in-1-stability-and-storage-conditions
https://www.benchchem.com/product/b611608#enpp-1-in-1-stability-and-storage-conditions
https://www.benchchem.com/product/b611608#enpp-1-in-1-stability-and-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

